Cas no 500770-67-2 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid
• CAS No: 500770-67-2
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• MDL: MFCD03427913
• CID: 933200
• PubChem ID: 7010227
• Update Time: 2025-10-29

(3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• BOC-(S)-3-AMINO-3-(3-THIENYL)-PROPIONIC ACID
• (3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid
• EN300-1164341
• CHEMBL4889654
• PS-12501
• 500770-67-2
• Boc-(S)-3-amino-3-(3-thienyl)propionic acid
• AKOS017406512
• TQR0338
• (S)-3-((tert-Butoxycarbonyl)amino)-3-(thiophen-3-yl)propanoic acid
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(thiophen-3-yl)propanoic acid
• (S)-3-((tert-Butoxycarbonyl)amino)-3-(thiophen-3-yl)propanoicacid
• MFCD03427913
• boc-(s)-3-amino-3-(3-thienyl)propanoic acid
• (3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-thiophen-3-ylpropanoic acid
• AT33640
• CS-0273148

• MDL： MFCD03427913
• Inchi： 1S/C12H17NO4S/c1-12(2,3)17-11(16)13-9(6-10(14)15)8-4-5-18-7-8/h4-5,7,9H,6H2,1-3H3,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key： ASXVJQPFJWSOQX-VIFPVBQESA-N
• SMILES： S1C=CC(=C1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.08800
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.79 g/l) (25 º C),
• PSA: 103.87000
• LogP: 3.17950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic Acid (CAS No 500770-67-2)

(3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid, identified by its CAS number 500770-67-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chiral center and an amide-like functionality, represents a promising candidate for the development of novel therapeutic agents. Its unique structural attributes make it particularly valuable in the synthesis of peptidomimetics and other bioactive molecules.

The< strong> thiophen-3-yl moiety in the molecule contributes to its pharmacological profile by enhancing both solubility and metabolic stability. Thiophene derivatives are well-documented for their role in various biological processes, including anti-inflammatory, antioxidant, and anticancer activities. The incorporation of this< strong> thiophen-3-yl group into the< strong> (3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid scaffold not only improves its pharmacokinetic properties but also opens up avenues for exploring its potential in drug discovery.

The< strong> tert-butoxy carbonyl group in the compound serves as a protective group for the amino functionality, ensuring stability during synthetic manipulations. This protective group is commonly employed in peptide synthesis to prevent unwanted side reactions, thereby facilitating the controlled introduction of other functional groups. The presence of this< strong> tert-butoxy moiety makes< strong> (3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid a versatile intermediate in the construction of complex molecules.

In recent years, there has been a surge in research focused on developing enantiomerically pure compounds for therapeutic applications. The stereochemical purity of< strong> (3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid is particularly noteworthy, as it allows for the synthesis of chiral drugs with improved efficacy and reduced side effects. The< strong>S-configured stereocenter is critical for maintaining the biological activity of many pharmacologically relevant molecules.

The utility of this compound extends beyond its role as a building block in drug synthesis. It has been explored as a key intermediate in the development of novel biomaterials and functional polymers. The incorporation of< strong> thiophen-3-yl groups into polymer backbones has been shown to enhance material properties such as conductivity and biocompatibility. This makes< strong> (3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid a valuable asset in materials science research.

The growing interest in green chemistry has also influenced the synthesis of< strong> (3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid. Researchers are increasingly adopting sustainable methodologies to minimize waste and energy consumption during production. Advances in catalytic processes and solvent-free reactions have enabled more efficient and environmentally friendly synthetic routes for this compound. These innovations align with global efforts to promote sustainable chemical practices.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid (CAS No 500770-67-2) is a multifaceted compound with significant potential in pharmaceuticals, biomaterials, and green chemistry. Its unique structural features, including the< strong>S-configured stereocenter, the protective< strong> tert-butoxy carbonyl group, and the incorporation of a< strong thiophen-3-yl moiety, make it a valuable tool for researchers across various disciplines. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly important role in advancing scientific discovery and technological innovation.